Cas no 77556-27-5 (2-(4-Bromo-1H-pyrazol-1-yl)pyridine)

2-(4-Bromo-1H-pyrazol-1-yl)pyridine is a heterocyclic compound featuring a pyrazole ring linked to a pyridine moiety via a nitrogen atom, with a bromine substituent at the 4-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing complex molecules. The bromine atom enhances reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its stable yet modifiable framework makes it valuable for developing biologically active compounds. The compound is typically handled under inert conditions due to its sensitivity to moisture and air, ensuring optimal purity and performance in downstream applications.

2-(4-Bromo-1H-pyrazol-1-yl)pyridine structure

77556-27-5 structure

Product Name:2-(4-Bromo-1H-pyrazol-1-yl)pyridine

CAS No:77556-27-5

MF:C₈H₆BrN₃

MW:224.057340145111

MDL:MFCD09038035

CID:550264

PubChem ID:11345106

Update Time:2025-10-14

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromo-1H-pyrazol-1-yl)pyridine
- 2-(4-BROMO-PYRAZOL-1-YL)-PYRIDINE
- 2-(4-bromopyrazol-1-yl)pyridine
- Pyridine,2-(4-bromo-1H-pyrazol-1-yl)-
- F2147-7834
- SY042900
- EN300-220959
- MFCD09038035
- AS-36546
- 2-(4bromo-1H-pyrazol-1-yl)pyridine
- SCHEMBL3923413
- 77556-27-5
- AM20061503
- DTXSID50463025
- AKOS010258969
- CS-0060619
- FQTMKCJYDXTYMK-UHFFFAOYSA-N
- A848497
- MDL： MFCD09038035
- Inchi： 1S/C8H6BrN3/c9-7-5-11-12(6-7)8-3-1-2-4-10-8/h1-6H
- InChI Key： FQTMKCJYDXTYMK-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C1C=CC=CN=1

Computed Properties

Exact Mass: 222.97500
Monoisotopic Mass: 222.97451 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 224.06
XLogP3: 1.8
Topological Polar Surface Area: 30.7Å²

Experimental Properties

Color/Form: White to Yellow Solid
Boiling Point: 325.2±17.0℃ at 760 mmHg
PSA: 30.71000
LogP: 2.02980

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	54552-0.25/G	2-(4-BROMO-PYRAZOL-1-YL)-PYRIDINE	77556-27-5	97%	0.25g	$144	2023-09-17
AstaTech	54552-1/G	2-(4-BROMO-PYRAZOL-1-YL)-PYRIDINE	77556-27-5	97%	1g	$314	2023-09-17
AstaTech	54552-5/G	2-(4-BROMO-PYRAZOL-1-YL)-PYRIDINE	77556-27-5	97%	5g	$974	2023-09-17
Fluorochem	037008-250mg	2-(4-Bromo-pyrazol-1-yl)-pyridine	77556-27-5	97%	250mg	￡245.00	2022-03-01
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TRC	B673900-10mg	2-(4-bromo-1H-pyrazol-1-yl)pyridine	77556-27-5		10mg	$ 50.00	2022-06-06
TRC	B673900-50mg	2-(4-bromo-1H-pyrazol-1-yl)pyridine	77556-27-5		50mg	$ 185.00	2022-06-06
TRC	B673900-100mg	2-(4-bromo-1H-pyrazol-1-yl)pyridine	77556-27-5		100mg	$ 275.00	2022-06-06
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2-(4-Bromo-1H-pyrazol-1-yl)pyridine Production Method

2-(4-Bromo-1H-pyrazol-1-yl)pyridine Suppliers

Amadis Chemical Company Limited

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(CAS:77556-27-5)2-(4-Bromo-1H-pyrazol-1-yl)pyridine

Order Number:A848497

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:20

Price ($):310.0

Email:sales@amadischem.com

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